1-(Piperidin-4-YL)propan-2-OL
Overview
Description
1-(Piperidin-4-YL)propan-2-OL is an organic compound . Its chemical structure includes a 2-methylpropyl group connected to a carbon atom containing a 4-piperidinyl . The compound’s CAS number is 1126084-45-4 and its molecular weight is 179.69 .
Molecular Structure Analysis
The molecular structure of 1-(Piperidin-4-YL)propan-2-OL consists of a piperidine ring attached to a propyl group with a hydroxyl (OH) group on the second carbon . The InChI key for this compound is GHQBJLLYEHMIQT-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
1-(Piperidin-4-YL)propan-2-OL is a solid or viscous liquid at room temperature . It should be stored in a dark place, sealed in dry conditions, and at a temperature of 2-8°C . .Scientific Research Applications
Neuroscience Research
The compound “1-(Piperidin-4-YL)propan-2-OL” has been used in neuroscience research. Piperidine derivatives, including this compound, are often used in the study of various neurological processes due to their unique chemical properties .
Pharmacology
In the field of pharmacology, this compound has been used as a base structure for the development of various drugs . Its unique structure allows for a wide range of modifications, making it a versatile tool in drug design and discovery .
HIV-1 Treatment Research
The compound has been used in the synthesis and biological evaluation of a series of novel piperidin-4-ol derivatives, with the primary interest in finding CCR5 antagonists as potential treatments for HIV-1 .
Anticancer Research
Piperidine derivatives, including “1-(Piperidin-4-YL)propan-2-OL”, have been utilized in anticancer research . Their unique properties make them suitable for the development of potential anticancer agents .
Antiviral Research
This compound has also been used in antiviral research . The unique structure of piperidine derivatives allows them to interact with various viral proteins, potentially inhibiting viral replication .
Antimalarial Research
Piperidine derivatives have been used in the development of potential antimalarial agents . The unique properties of these compounds allow them to interfere with the life cycle of malaria parasites .
Antimicrobial and Antifungal Research
The compound “1-(Piperidin-4-YL)propan-2-OL” has been used in antimicrobial and antifungal research . Piperidine derivatives can disrupt the cell walls of bacteria and fungi, making them potential candidates for the development of new antimicrobial and antifungal agents .
Anti-Alzheimer’s Research
Piperidine derivatives have been used in the research of potential treatments for Alzheimer’s disease . These compounds can interact with various proteins involved in the disease’s progression, potentially slowing or halting its progression .
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray, not eating, drinking or smoking when using this product, and wearing protective gloves/clothing/eye protection/face protection .
Mechanism of Action
Target of Action
It’s known that piperidine derivatives, which this compound is a part of, have been utilized in various therapeutic applications such as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-alzheimer, antipsychotic and/or anticoagulant agents .
Mode of Action
Biochemical Pathways
Piperidine derivatives have been shown to impact a wide variety of biological activities .
Pharmacokinetics
The compound’s molecular weight is 14323 , which could potentially influence its bioavailability.
Result of Action
Piperidine derivatives have been shown to exhibit a wide range of biological activities .
Action Environment
It’s known that the compound should be stored in a dark place, sealed in dry, at 2-8°c .
properties
IUPAC Name |
1-piperidin-4-ylpropan-2-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H17NO/c1-7(10)6-8-2-4-9-5-3-8/h7-10H,2-6H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GHQBJLLYEHMIQT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1CCNCC1)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H17NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
143.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Piperidin-4-YL)propan-2-OL | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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